Cas no 1216691-10-9 (6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde)

6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde is a versatile heterocyclic compound featuring both a pyridine core and a 4-methylpiperazine substituent, with a reactive aldehyde group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, ligands, and functionalized heterocycles. The aldehyde group enables further derivatization via condensation or nucleophilic addition reactions, while the methylpiperazine moiety enhances solubility and modulates electronic properties. Its well-defined reactivity and stability under standard conditions make it suitable for applications in medicinal chemistry and materials science. The compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.

6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde structure

1216691-10-9 structure

Product Name:6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde

CAS No:1216691-10-9

MF:C₁₁H₁₅N₃O

MW:205.256302118301

MDL:MFCD11043826

CID:1076113

PubChem ID:51063713

Update Time:2025-05-28

6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde
- 6-(4-Methyl-1-piperazinyl)-2-pyridinecarbaldehyde
- 6-(4-Methylpiperazin-1-yl)picolinaldehyde
- 1216691-10-9
- CS-0442499
- MFCD11043826
- SCHEMBL15709361
- 6-(4-Methyl-1-piperazinyl)-2-pyridinecarboxaldehyde
- UMWYLDRTTWRNKF-UHFFFAOYSA-N
- DB-155792
- G66028
- MDL： MFCD11043826
- Inchi： 1S/C11H15N3O/c1-13-5-7-14(8-6-13)11-4-2-3-10(9-15)12-11/h2-4,9H,5-8H2,1H3
- InChI Key： UMWYLDRTTWRNKF-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=N1)N1CCN(C)CC1

Computed Properties

Exact Mass: 205.121512110g/mol
Monoisotopic Mass: 205.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 36.4Å²

6-(4-Methylpiperazin-1-yl)pyridine-2-carbaldehyde Pricemore >>

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Chemenu	CM489256-1g	6-(4-Methylpiperazin-1-yl)picolinaldehyde	1216691-10-9	98%	1g	$235	2022-09-04
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